Cas no 1260679-94-4 (3-(5-Fluoro-2-methylphenyl)pyrrolidine)

3-(5-Fluoro-2-methylphenyl)pyrrolidine is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the fluorine substituent and methyl group on the phenyl ring, enhance its reactivity and binding affinity in molecular interactions. The pyrrolidine core provides a rigid, nitrogen-containing scaffold, making it a valuable intermediate for the synthesis of bioactive compounds. This compound is particularly useful in medicinal chemistry for developing CNS-targeting agents due to its ability to cross the blood-brain barrier. High purity and well-defined stereochemistry ensure consistent performance in synthetic pathways. Its stability under standard conditions further supports its utility in diverse research applications.
3-(5-Fluoro-2-methylphenyl)pyrrolidine structure
1260679-94-4 structure
Product Name:3-(5-Fluoro-2-methylphenyl)pyrrolidine
CAS No:1260679-94-4
MF:C11H14FN
MW:179.233966350555
CID:6164946
PubChem ID:83696056
Update Time:2025-05-19

3-(5-Fluoro-2-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1260679-94-4
    • 3-(5-fluoro-2-methylphenyl)pyrrolidine
    • EN300-1826950
    • 3-(5-Fluoro-2-methylphenyl)pyrrolidine
    • Inchi: 1S/C11H14FN/c1-8-2-3-10(12)6-11(8)9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
    • InChI Key: HWKIQDRLIMSASG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=C(C=1)C1CNCC1

Computed Properties

  • Exact Mass: 179.111027613g/mol
  • Monoisotopic Mass: 179.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12Ų

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Additional information on 3-(5-Fluoro-2-methylphenyl)pyrrolidine

Research Brief on 3-(5-Fluoro-2-methylphenyl)pyrrolidine (CAS: 1260679-94-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-(5-Fluoro-2-methylphenyl)pyrrolidine (CAS: 1260679-94-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery. The information presented herein is derived from peer-reviewed publications, patent filings, and conference proceedings from the past three years.

Recent studies have highlighted the structural versatility of 3-(5-Fluoro-2-methylphenyl)pyrrolidine, which serves as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine core, coupled with the fluoro-methylphenyl moiety, provides a unique pharmacophore that interacts with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing selective dopamine D3 receptor antagonists, showing promising results in preclinical models of neuropsychiatric disorders.

In the realm of oncology, researchers have explored the potential of derivatives of 3-(5-Fluoro-2-methylphenyl)pyrrolidine as kinase inhibitors. A recent patent application (WO2023018765) disclosed novel compounds incorporating this structure that exhibit potent inhibitory activity against fibroblast growth factor receptors (FGFRs), with IC50 values in the low nanomolar range. These findings suggest potential applications in targeted cancer therapies, particularly for tumors with FGFR pathway alterations.

The metabolic stability and pharmacokinetic properties of 3-(5-Fluoro-2-methylphenyl)pyrrolidine derivatives have been extensively investigated. A 2024 study in Drug Metabolism and Disposition reported improved metabolic stability compared to earlier analogs, with favorable oral bioavailability in rodent models. These characteristics make it an attractive candidate for further drug development, particularly for central nervous system (CNS) targets where blood-brain barrier penetration is crucial.

Emerging applications in infectious disease research have also been reported. Researchers at several pharmaceutical companies have identified 3-(5-Fluoro-2-methylphenyl)pyrrolidine derivatives as potential antiviral agents, showing activity against RNA viruses in cell-based assays. While still in early stages, these findings open new avenues for developing broad-spectrum antiviral therapeutics.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 3-(5-Fluoro-2-methylphenyl)pyrrolidine and its derivatives. A 2023 publication in Organic Process Research & Development described a scalable, enantioselective synthesis that improves yield and reduces environmental impact compared to traditional methods. These process improvements are critical for enabling larger-scale production as the compound moves through the drug development pipeline.

In conclusion, 3-(5-Fluoro-2-methylphenyl)pyrrolidine (CAS: 1260679-94-4) represents a versatile and pharmacologically interesting scaffold with applications across multiple therapeutic areas. The recent research highlights its potential in CNS disorders, oncology, and infectious diseases, supported by favorable drug-like properties. As synthetic methods continue to improve and more structure-activity relationship data becomes available, we anticipate seeing clinical candidates based on this scaffold entering development in the coming years.

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